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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the discovery and synthesis of NSC
245214, a dinitrothiophene derivative with potential biological activity. This document is

intended for researchers, scientists, and drug development professionals interested in the

scientific foundation of this compound.

Discovery and Biological Context
NSC 245214, chemically identified as 2-(3,5-dinitro-2-thienyl)-cyclohexanone, emerged from

the vast chemical space explored for novel bioactive molecules. Its "NSC" designation

indicates its inclusion in the National Cancer Institute (NCI) Developmental Therapeutics

Program (DTP) screening program, a historical initiative to identify novel anti-cancer agents.

While specific NCI screening data for NSC 245214 is not readily available in public databases,

its structural class, the nitrothiophenes, has been investigated for a range of biological

activities.

A key study by Morley and Matthews, "Studies on the biological activity of some

nitrothiophenes," provides significant context for the potential of compounds like NSC 245214.

[1][2] This research explored a series of nineteen substituted thiophenes, evaluating their

minimum inhibitory concentration (MIC) against various microorganisms. While NSC 245214 is

not explicitly named, the study provides a foundational understanding of the structure-activity

relationships within this chemical class. The biological activity of nitrothiophenes is thought to
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be linked to the electron-withdrawing nature of the nitro groups, which can participate in various

biological interactions.

Physicochemical Properties of NSC 245214
A summary of the key physicochemical properties of NSC 245214 is presented in Table 1.

Property Value

Chemical Name 2-(3,5-dinitro-2-thienyl)-cyclohexanone

NSC Number 245214

CAS Number 31554-45-7

Molecular Formula C₁₀H₁₀N₂O₅S

Molecular Weight 270.26 g/mol

Appearance Solid

Synthesis of NSC 245214
While a specific, detailed experimental protocol for the synthesis of NSC 245214 is not

explicitly published, a plausible synthetic route can be inferred from established organic

chemistry principles and general methods for the synthesis of related compounds. The

synthesis would likely involve a nucleophilic aromatic substitution reaction.

A proposed logical workflow for the synthesis is outlined below:

Starting Materials

Reaction Product

2-chloro-3,5-dinitrothiophene

Nucleophilic Aromatic
Substitution (SNAr)

Cyclohexanone enolate

NSC 245214
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Click to download full resolution via product page

Caption: Proposed synthesis workflow for NSC 245214.

General Experimental Protocol for Nucleophilic
Aromatic Substitution
The following is a generalized protocol based on standard laboratory procedures for similar

reactions:

Enolate Formation: Cyclohexanone is treated with a suitable base (e.g., sodium hydride,

lithium diisopropylamide) in an aprotic solvent (e.g., tetrahydrofuran, diethyl ether) under an

inert atmosphere (e.g., nitrogen, argon) to generate the corresponding cyclohexanone

enolate. The reaction is typically carried out at a low temperature (e.g., -78 °C to 0 °C).

Nucleophilic Attack: A solution of 2-chloro-3,5-dinitrothiophene in the same solvent is added

dropwise to the enolate solution. The reaction mixture is stirred for a specified period,

allowing the nucleophilic attack of the enolate on the electron-deficient thiophene ring,

displacing the chloride leaving group.

Quenching and Workup: The reaction is quenched by the addition of a proton source, such

as a saturated aqueous solution of ammonium chloride. The organic layer is separated, and

the aqueous layer is extracted with an organic solvent. The combined organic layers are

washed with brine, dried over an anhydrous salt (e.g., sodium sulfate, magnesium sulfate),

and the solvent is removed under reduced pressure.

Purification: The crude product is purified by a suitable method, such as column

chromatography on silica gel, to yield the pure 2-(3,5-dinitro-2-thienyl)-cyclohexanone (NSC
245214).

Potential Signaling Pathways and Mechanism of
Action
The precise mechanism of action for NSC 245214 has not been elucidated. However, based on

the known activities of nitroaromatic compounds, several potential signaling pathways and

molecular interactions can be hypothesized. Nitrothiophenes are known to undergo enzymatic
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reduction of the nitro group in biological systems, leading to the formation of reactive nitroso

and hydroxylamino intermediates. These reactive species can interact with various cellular

macromolecules, including proteins and DNA, potentially leading to cytotoxicity.

A possible logical relationship for the mechanism of action is depicted below:

Cellular Uptake

Metabolic Activation

Cellular Targets

Cellular Outcome

NSC 245214
(extracellular)

NSC 245214
(intracellular)

Nitroreductases

Reactive Nitroso/
Hydroxylamino Species

Cellular Macromolecules
(Proteins, DNA)

Cytotoxicity
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Caption: Hypothesized mechanism of action for NSC 245214.

Conclusion and Future Directions
NSC 245214 represents a molecule of interest within the broader class of nitrothiophenes.

While its specific discovery and detailed biological data remain to be fully publicly disclosed,

this guide provides a foundational understanding of its chemical nature, a plausible synthetic

approach, and a hypothesized mechanism of action based on related compounds. Further

research is warranted to fully characterize the biological activity of NSC 245214, including its

potential as an anti-cancer agent or antimicrobial. Elucidation of its precise molecular targets

and signaling pathways will be crucial for any future drug development efforts.

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute medical advice. The synthesis and handling of the described compound

should only be performed by qualified professionals in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7379230_Studies_on_the_biological_activity_of_some_nitrothiophenes
https://pubs.rsc.org/en/content/articlelanding/2006/ob/b514441h
https://pubs.rsc.org/en/content/articlelanding/2006/ob/b514441h
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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